2-[5-methyl-2-(propan-2-yl)phenoxy]-N'-[(E)-phenylmethylidene]acetohydrazide

• CAS No.: 111303-67-4
• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol
• IUPAC Name: N-[(E)-benzylideneamino]-2-(5-methyl-2-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C19H22N2O2/c1-14(2)17-10-9-15(3)11-18(17)23-13-19(22)21-20-12-16-7-5-4-6-8-16/h4-12,14H,13H2,1-3H3,(H,21,22)/b20-12+
• InChI Key: MSAAFIXODUWHQO-UDWIEESQSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)C(C)C)OCC(=O)N/N=C/C2=CC=CC=C2
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)C)OCC(=O)NN=CC2=CC=CC=C2

Description

2-[5-methyl-2-(propan-2-yl)phenoxy]-N’-[(E)-phenylmethylidene]acetohydrazide is a complex organic compound with a molecular formula of C18H22N2O2

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[5-methyl-2-(propan-2-yl)phenoxy]-N’-[(E)-phenylmethylidene]acetohydrazide typically involves the reaction of 2-[5-methyl-2-(propan-2-yl)phenoxy]acetohydrazide with benzaldehyde under specific conditions. The reaction is carried out in the presence of a suitable solvent, such as ethanol, and requires heating to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve bulk synthesis methods, where the reactants are combined in large reactors under controlled conditions. The reaction mixture is then purified using techniques such as recrystallization or chromatography to obtain the pure compound .

Chemical Reactions Analysis

Types of Reactions

2-[5-methyl-2-(propan-2-yl)phenoxy]-N’-[(E)-phenylmethylidene]acetohydrazide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines .

Scientific Research Applications

2-[5-methyl-2-(propan-2-yl)phenoxy]-N’-[(E)-phenylmethylidene]acetohydrazide has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[5-methyl-2-(propan-2-yl)phenoxy]-N’-[(E)-phenylmethylidene]acetohydrazide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• 2-[5-methyl-2-(propan-2-yl)phenoxy]acetohydrazide
• 2-[5-methyl-2-(propan-2-yl)phenoxy]benzonitrile

Uniqueness

2-[5-methyl-2-(propan-2-yl)phenoxy]-N’-[(E)-phenylmethylidene]acetohydrazide is unique due to its specific structural features, which confer distinct chemical and biological properties.